Cas no 254-62-6 (Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI))

Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI) structure
254-62-6 structure
Product Name:Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI)
CAS No:254-62-6
MF:C6H4N4
MW:132.122759819031
CID:270122
PubChem ID:22498621
Update Time:2025-04-19

Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrimido[4,5-c]pyridazine(7CI,8CI,9CI)
    • pyrimido[4,5-c]pyridazine
    • 1,2,6,8-Tetraazanaphthalene
    • Pyridazino[3,4-d]pyrimidine
    • 254-62-6
    • DTXSID20626246
    • SCHEMBL1119355
    • SCHEMBL20381623
    • Inchi: 1S/C6H4N4/c1-2-9-10-6-5(1)3-7-4-8-6/h1-4H
    • InChI Key: UVGCYMVPDRDDDT-UHFFFAOYSA-N
    • SMILES: N1C=NC=C2C=CN=NC=12

Computed Properties

  • Exact Mass: 132.04372
  • Monoisotopic Mass: 132.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56
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